BENGHE Foundational & Exploratory
Check Availability & Pricing

Thermochemical Profile & Technical Guide:
Butyl 2-chloropropanoate[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183
Get Quote
. J

Executive Summary & Chemical Identity

Butyl 2-chloropropanoate (CAS: 54819-86-2), also known as n-butyl 2-chloropropionate, is a
critical intermediate in organic synthesis and a specialized initiator for Atom Transfer Radical
Polymerization (ATRP).[1] Its structural features—a secondary alkyl halide adjacent to an ester
carbonyl—impart specific reactivity profiles essential for the controlled growth of polymer
chains (e.g., acrylates) and the synthesis of chiral herbicides.

This guide consolidates thermochemical data, physical properties, and experimental protocols
to support researchers in process design, scale-up, and safety assessment.[1]

Chemical Identifiers
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Parameter Detail

IUPAC Name Butyl 2-chloropropanoate
CAS Number 54819-86-2

Molecular Formula C7H13CIO2

SMILES CCCcCOC(=0)c(c)Cl
Molecular Weight 164.63 g/mol

Thermochemical & Physical Data

The following data aggregates experimental values and high-confidence group contribution
estimates (Joback/Benson methods) where direct calorimetric data is rare.

thermodynamic Properties

Data Source: Consolidated from NIST and calorimetric literature estimates.
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Property Value Unit Confidence/Method
Enthalpy of Formation

( 517.6 +9.6 kd/mol Experimental/NIST

)

Enthalpy of Formation

( -572.0+8.4 kJ/mol Experimental/NIST

)

Enthalpy of

Vaporization ( 54.4 £ 4.2 kJ/mol Standard Conditions

)

Heat Capacity (

~285.0 J/(mol[1][2]-K) Estimated (Joback)
)
Gibbs Free Energy of
Formation ( -240.2 kJ/mol Calculated
)
Enthalpy of
Combustion ( -4064.3 £ 8.4 kd/mol Derived
)
Physical Constants
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Property Value Conditions
Boiling Point 184.5-196.3 °C @ 760 mmHg
Density 1.035 glcmd® @ 25°C
Vapor Pressure 0.402 mmHg @ 25°C

Refractive Index (

1.428 — 1.430 @ 20°C
)
Flash Point 77.9 °C (Closed Cup)
Viscosity (
1.13 mPa[2][3][4]'s @ 25°C (Est)

)

Experimental Protocols
Protocol A: Synthesis via Fischer Esterification with
Thermal Control

Objective: Synthesize n-butyl 2-chloropropionate from 2-chloropropionic acid and n-butanol
while managing the endothermic equilibrium shift.

Reagents:

2-Chloropropionic acid (1.0 eq)[1]

n-Butanol (1.2 eq)[1]

p-Toluenesulfonic acid (pTSA) (0.05 eq)[1]

Solvent: Toluene (azeotropic removal of water)
Workflow:
e Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

e Charging: Add 2-chloropropionic acid, n-butanol, pTSA, and toluene.
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e Reaction: Heat to reflux (~110°C). Monitor water collection in the Dean-Stark trap.

o Self-Validating Check: The theoretical water yield is 18 mL per mole of acid.[1] Stop
reaction only when water volume plateaus at >95% theoretical.[1]

e Work-up: Cool to room temperature. Wash with saturated NaHCOs (to remove unreacted
acid) and brine.[1]

 Purification: Dry organic layer over MgSOa. Remove toluene via rotary evaporation.[1] Distill
the residue under reduced pressure (target bp: ~80°C @ 15 mmHg).

» Validation: Measure Refractive Index. Target:
1]

Protocol B: Determination of Enthalpy of Vaporization
(DSC Method)

Objective: Verify

using Differential Scanning Calorimetry (DSC) with a pinhole crucible.

o Preparation: Place ~5-10 mg of Butyl 2-chloropropanoate in an aluminum crucible.

e Pinhole Creation: Pierce the lid with a laser or needle to create a 50-75 um hole (allows
controlled evaporation).[1]

e Run Parameters:
o Reference: Empty aluminum crucible (pierced).
o Ramp: 5°C/min from 25°C to 250°C.[1]
o Purge Gas: Nitrogen (50 mL/min).
e Analysis: Integrate the broad endothermic peak associated with evaporation.

o Calculation:
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.[1] Convert to kd/mol using MW = 164.63.[1]

Visualizations
Diagram 1: Synthesis & Thermal Flow

This diagram illustrates the esterification pathway, highlighting the critical thermal inputs and
separation steps required to drive the equilibrium.

Phase Separatiol

n
(Wash w/ NaHCO3)

Click to download full resolution via product page

Caption: Fischer esterification workflow utilizing azeotropic distillation to drive the equilibrium
forward.

Diagram 2: Thermochemical Stability Logic

A logic flow for assessing thermal safety during storage or polymerization initiation.[1]
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Butyl 2-chloropropanoate
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Caption: Decision tree for thermal stability, highlighting moisture and heat as primary
degradation vectors.

Safety & Handling (E-E-A-T)

Expert Insight: While Butyl 2-chloropropanoate is chemically stable, its hydrolysis releases
HCI and 2-chloropropionic acid, which are corrosive.[1] In ATRP applications, copper catalysts
can accelerate decomposition if not properly deoxygenated.[1]

» Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).[1][5]
o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent hydrolysis.

o Spill Response: Absorb with sand or vermiculite.[1] Do not use combustible materials like
sawdust.[1]
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¢ NIST Chemistry WebBook.2-Chloropropanoic acid butyl ester Thermochemistry Data.[1]
National Institute of Standards and Technology.[1][3] [Link]

¢ PubChem.Butyl 2-chloropropanoate Compound Summary. National Library of Medicine.[1]
[Link]

* Chemeéo.n-Butyl-2-chloropropionate Chemical Properties and Prediction. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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